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Compound of Interest

Compound Name: 4-Bromo-n-methylbenzamide

Cat. No.: B1585493 Get Quote

For researchers and scientists engaged in drug development and other laboratory applications,

the safe handling and disposal of chemical reagents is paramount. This guide provides

essential, step-by-step procedures for the proper disposal of 4-Bromo-N-methylbenzamide,

ensuring the safety of laboratory personnel and the protection of our environment. Adherence

to these protocols is critical for maintaining a safe and compliant research environment.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle 4-Bromo-N-methylbenzamide
with appropriate personal protective equipment (PPE). This compound is known to cause skin,

eye, and respiratory irritation and is harmful if swallowed.[1][2]

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood, to avoid dust formation.

General Hygiene: Wash hands thoroughly after handling.

Quantitative Data Summary
The following table summarizes key quantitative and safety data for 4-Bromo-N-
methylbenzamide:
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Property Value

Molecular Formula C8H8BrNO

Molecular Weight 214.06 g/mol [2]

CAS Number 27466-83-7

Physical Form Solid

Boiling Point 329.8±25.0 °C at 760 mmHg

Flash Point 153.3±23.2 °C

Density 1.5±0.1 g/cm3

Hazard Classifications

Acute Toxicity 4 (Oral), Skin Irritant 2, Eye

Irritant 2, Specific Target Organ Toxicity - Single

Exposure 3 (Respiratory tract irritation)[2]

Signal Word Warning[1]

Step-by-Step Disposal Procedure
As a halogenated organic compound, 4-Bromo-N-methylbenzamide requires disposal as

hazardous waste.[3] Improper disposal, such as discarding it in regular trash or down the drain,

can lead to environmental contamination and regulatory violations.[3] The primary and

recommended method of disposal is high-temperature incineration at a licensed hazardous

waste facility.[3]

Waste Identification and Segregation:

Classify all waste containing 4-Bromo-N-methylbenzamide as "halogenated organic

waste."

It is critical to segregate this waste from non-halogenated organic waste, as disposal

methods and costs differ significantly.[3]

Containerization:

Collect waste in a designated, chemically compatible, and clearly labeled container.
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The label should prominently display "Hazardous Waste" and the full chemical name: "4-
Bromo-N-methylbenzamide."

Ensure the container is kept tightly sealed when not in use.

Storage:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated secondary

containment area.

Keep it away from incompatible materials such as strong acids, bases, and oxidizing

agents.[3]

Arranging for Disposal:

Do not attempt to treat or dispose of the chemical waste yourself.

Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.[3][4] They will ensure the waste is transported to a

licensed disposal facility.

Experimental Protocol: Spill Cleanup
In the event of a spill, follow these steps to ensure safety and proper cleanup:

Evacuate and Secure:

Immediately evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated and eliminate any sources of ignition.[3]

Containment:

Prevent the further spread of the spilled material.

Cleanup:

For a solid spill, carefully sweep up the material, avoiding the creation of dust, and place it

into the designated hazardous waste container.[3]
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Use an inert absorbent material for any liquid solutions.

Decontamination:

Decontaminate the spill area with an appropriate solvent.

Collect all cleanup materials (e.g., contaminated absorbent pads, gloves) as hazardous

waste.[3]

Reporting:

Report the spill to your laboratory supervisor and your institution's EHS office.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Bromo-N-methylbenzamide.
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Caption: Disposal workflow for 4-Bromo-N-methylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.chemicalbook.com/msds/4-bromo-n-methylbenzamide-98.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/186113
https://pubchem.ncbi.nlm.nih.gov/compound/186113
https://www.benchchem.com/pdf/Proper_Disposal_of_benzylamino_sulfonyl_4_bromo_N_4_bromophenyl_benzamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Prudent_Disposal_of_4_Bromo_N_chlorobenzamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/product/b1585493#4-bromo-n-methylbenzamide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

